Cas no 2228864-69-3 (2-(3-Chloropyridin-4-yl)propanal)

• Product Name: 2-(3-Chloropyridin-4-yl)propanal
• CAS No: 2228864-69-3
• MF: C₈H₈ClNO
• MW: 169.608221054077
• CID: 6042727
• PubChem ID: 165634613
• Update Time: 2025-06-13

2-(3-Chloropyridin-4-yl)propanal Chemical and Physical Properties

Names and Identifiers

• EN300-1975254
• 2228864-69-3
• 2-(3-chloropyridin-4-yl)propanal
• 2-(3-Chloropyridin-4-yl)propanal

• Inchi： 1S/C8H8ClNO/c1-6(5-11)7-2-3-10-4-8(7)9/h2-6H,1H3
• InChI Key： MKAQTKZYDGAACV-UHFFFAOYSA-N
• SMILES： ClC1C=NC=CC=1C(C=O)C

Computed Properties

• Exact Mass: 169.0294416g/mol
• Monoisotopic Mass: 169.0294416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 30Ų

Additional information on 2-(3-Chloropyridin-4-yl)propanal

Comprehensive Overview of 2-(3-Chloropyridin-4-yl)propanal (CAS No. 2228864-69-3): Properties, Applications, and Industry Insights

2-(3-Chloropyridin-4-yl)propanal (CAS No. 2228864-69-3) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. As a chloropyridine derivative, this aldehyde-functionalized molecule serves as a versatile building block for synthesizing complex heterocyclic compounds. The presence of both chloro and aldehyde groups on the pyridine ring enables diverse chemical transformations, making it valuable for drug discovery and material science applications.

Recent studies highlight the growing demand for pyridine-based intermediates like 2-(3-Chloropyridin-4-yl)propanal in developing novel kinase inhibitors and antimicrobial agents. Researchers are particularly interested in its potential for creating targeted therapeutics, as the 3-chloropyridine moiety often enhances binding affinity to biological targets. The compound's molecular weight (183.61 g/mol) and lipophilicity parameters make it suitable for optimizing drug-like properties in lead optimization phases.

From a synthetic chemistry perspective, CAS 2228864-69-3 offers multiple reactive sites for cross-coupling reactions, reductive amination, and nucleophilic addition processes. Its aldehyde group readily participates in condensation reactions to form imines or hydrazones, while the chlorine atom enables palladium-catalyzed couplings. These characteristics position 2-(3-Chloropyridin-4-yl)propanal as a strategic intermediate in fragment-based drug design approaches that dominate modern medicinal chemistry.

Analytical studies of 2-(3-Chloropyridin-4-yl)propanal reveal distinctive spectroscopic properties, including characteristic NMR peaks and mass fragmentation patterns that facilitate quality control in manufacturing. The compound typically appears as a pale yellow to colorless liquid at room temperature, with solubility profiles favoring polar organic solvents. Stability data suggests proper storage under inert atmosphere to prevent oxidation of the aldehyde functionality.

In agrochemical applications, derivatives of 3-chloropyridine-4-carboxaldehyde structures demonstrate promising activity as plant growth regulators and pest control agents. The electron-withdrawing effect of the chlorine atom enhances the reactivity of adjacent positions, enabling the development of new crop protection compounds with improved environmental profiles. This aligns with current industry trends toward sustainable agriculture solutions.

The synthesis of CAS 2228864-69-3 typically involves regioselective chlorination of pyridine precursors followed by side chain elaboration. Process chemists emphasize the importance of controlling reaction conditions to minimize byproducts and maximize yield. Recent patent literature describes innovative routes to this compound using continuous flow chemistry techniques that improve safety and scalability.

Environmental and toxicity studies of 2-(3-Chloropyridin-4-yl)propanal indicate proper handling precautions are necessary, though it doesn't fall under stringent regulatory categories. The scientific community continues to investigate its metabolic pathways and biodegradation characteristics to ensure responsible use in industrial applications. These studies contribute to the broader understanding of chlorinated heterocycles in biological systems.

Market analysts note increasing interest in high-purity 2228864-69-3 from contract research organizations and academic laboratories. The compound's structure-activity relationship potential makes it valuable for high-throughput screening libraries. Suppliers now offer customized analytical certificates and stable isotope-labeled versions to support advanced research needs in proteomics and metabolomics studies.

Future research directions for 2-(3-Chloropyridin-4-yl)propanal include exploration of its coordination chemistry with transition metals for catalytic applications and development of fluorescent probes based on its heterocyclic core. The compound's versatility ensures its continued relevance across multiple scientific disciplines, from medicinal chemistry to materials science innovation.